1. Home
  2. Product
  3. Reference Standards
  4. (3beta)-Cholest-5-en-3-yl (9E)-octadec-9-enoate
(3beta)-Cholest-5-en-3-yl (9E)-octadec-9-enoate (3beta)-Cholest-5-en-3-yl (9E)-octadec-9-enoate Cholesteryl oleate is the (Z)-stereoisomer of cholesteryl octadec-9-enoate. It has a role as a mouse metabolite. It derives from an oleic acid.
Brand Name: Vulcanchem
CAS No.: 303-43-5
VCID: VC0213095
InChI: InChI=1S/C45H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h14-15,26,35-36,38-42H,7-13,16-25,27-34H2,1-6H3/b15-14-/t36-,38+,39+,40-,41+,42+,44+,45-/m1/s1
SMILES: CCCCCCCCC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
Molecular Formula: C45H78O2
Molecular Weight: 651.1 g/mol

(3beta)-Cholest-5-en-3-yl (9E)-octadec-9-enoate

CAS No.: 303-43-5

Reference Standards

VCID: VC0213095

Molecular Formula: C45H78O2

Molecular Weight: 651.1 g/mol

(3beta)-Cholest-5-en-3-yl (9E)-octadec-9-enoate - 303-43-5

CAS No. 303-43-5
Product Name (3beta)-Cholest-5-en-3-yl (9E)-octadec-9-enoate
Molecular Formula C45H78O2
Molecular Weight 651.1 g/mol
IUPAC Name [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (Z)-octadec-9-enoate
Standard InChI InChI=1S/C45H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h14-15,26,35-36,38-42H,7-13,16-25,27-34H2,1-6H3/b15-14-/t36-,38+,39+,40-,41+,42+,44+,45-/m1/s1
Standard InChIKey RJECHNNFRHZQKU-RMUVNZEASA-N
Isomeric SMILES CCCCCCCC/C=C\CCCCCCCC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCCC(C)C)C)C
SMILES CCCCCCCCC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
Canonical SMILES CCCCCCCCC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
Description Cholesteryl oleate is the (Z)-stereoisomer of cholesteryl octadec-9-enoate. It has a role as a mouse metabolite. It derives from an oleic acid.
Synonyms cholesterol oleate
cholesteryl oleate
cholesteryl oleate, (E)-isome
PubChem Compound 5283632
Last Modified Dec 23 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19